Neomycin
Overview
Description
Neomycin is an aminoglycoside antibiotic agent used orally and topically to treat a wide variety of infections in the body . It is derived from the metabolic products of Streptomyces fradiae . Neomycin is a complex comprised of three components, neomycin A, B, and C . Neomycin B, also known as framycetin, is the most active component of the complex and neomycin C is the isomer of neomycin B . Neomycin is active against both gram-positive and gram-negative organisms and mediates its pharmacological action by binding to bacterial ribosomes and inhibiting protein synthesis, which is crucial for the survival of bacteria .
Molecular Structure Analysis
Neomycin is a complex comprised of three components, neomycin A, B, and C . Neomycin B, also known as framycetin, is the most active component of the complex and neomycin C is the isomer of neomycin B . Neomycin A, or neamine, is a moiety that conjoins two molecules of neomycin B and C together .Physical And Chemical Properties Analysis
Neomycin has a molecular weight of 630.7 g/mol . It has 13 hydrogen bond donors and 19 hydrogen bond acceptors . It has a rotatable bond count of 9 . Its exact mass and monoisotopic mass are 630.34358567 g/mol .Scientific Research Applications
Application in Fermentation and Biosynthesis
Scientific Field
Summary of Application
Neomycin is an aminoglycoside antibiotic with broad antibacterial properties. It’s widely used in medicine and agriculture. With the discovery of neomycin’s potential applications in treating tumors and SARS-CoV-2, it is necessary to accelerate the biosynthesis of neomycin .
Methods of Application
In a study, the effects of various inorganic salts on neomycin B biosynthesis in Streptomyces fradiae SF-2 were investigated. It was found that 60 mM (NH4)2SO4 could promote neomycin B biosynthesis and cell growth most effectively .
Results or Outcomes
Comparative transcriptomic analyses revealed that 60 mM (NH4)2SO4 inhibited the EMP and TCA cycles and enhanced the expression of neo genes involved in the neomycin B biosynthesis pathway. Finally, a neomycin B potency of 17,399 U/mL in shaking flasks was achieved by overexpressing neoE and adding 60 mM (NH4)2SO4, corresponding to a 51.2% increase compared with the control S. fradiae SF-2 .
Application in Livestock Husbandry
Scientific Field
Summary of Application
Neomycin is widely used in livestock husbandry due to its higher antimicrobial activity and availability of feed additives in animals .
Methods of Application
The entire natural neo cluster was cloned from Streptomyces fradiae CGMCC 4.576 by φBT1 integrase-mediated site-specific recombination. Then, the rational reconstruction of the neo cluster was performed by using λ-Red-mediated PCR targeting for improving neomycin production .
Results or Outcomes
The constructed recombinant strain Sf/pKCZ03 has multi-copy of the neo cluster modified by disrupting the negative regulatory gene neoI and replacing the native promoter of the neoE-D with PkasO*. The yield of engineered strain Sf/pKCZ03 showed 62% and 107% improvements compared to that of the wild-type strain in the original medium, respectively .
Application in Preventing and Treating Respiratory Viral Infections
Scientific Field
Summary of Application
Intranasal administration of neomycin sulfate shows promise as a prophylactic and therapeutic agent against respiratory viruses like influenza A and SARS-CoV-2 .
Methods of Application
In murine models, intranasal administration of neomycin sulfate was used. The researchers also found that an intranasal treatment of neomycin strongly mitigated contact transmission of SARS-CoV-2 in hamsters .
Results or Outcomes
Neomycin sulfate induces interferon-stimulated gene (ISG) expression, independent of microbiota and interferon activation. In healthy humans, intranasal application of Neosporin (containing neomycin) also initiated a strong expression of ISGs in a subset of volunteers .
Application in Cell Culture
Scientific Field
Summary of Application
Neomycin Sulfate is used for the prevention of bacterial contamination of cell cultures .
Methods of Application
This antibiotic is highly active against gram-negative bacteria. The recommended working concentration is 50 μg/ml .
Results or Outcomes
The use of Neomycin Sulfate in cell cultures helps in maintaining the health and integrity of the cells by preventing bacterial contamination .
Application in Preventing and Treating Respiratory Viral Infections
Methods of Application
In a study, murine models were used to assess whether intranasally administered neomycin sulfate could evoke antiviral protection against respiratory viruses such as influenza A and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) by inducing the expression of ISGs or interferon-stimulated genes .
Results or Outcomes
The study found that neomycin sulfate induces the expression of interferon-stimulated genes (ISGs) in the nasal mucosa that is independent of the commensal microbiota. Prophylactic or therapeutic administration of neomycin provided significant protection against upper respiratory infection and lethal disease in a mouse COVID- model of 19 .
Application in Clinical Settings
Scientific Field
Summary of Application
Neomycin sulfate is used in clinical settings to prevent bacterial contamination .
Methods of Application
Semi-structured interviews with subject matter experts (SMEs) were conducted to understand how and in what circumstances neomycin sulfate was used in a clinical setting .
Results or Outcomes
The use of Neomycin Sulfate in clinical settings helps in maintaining the health and integrity of the patients by preventing bacterial contamination .
Application in Antiviral Research
Scientific Field
Summary of Application
Neomycin has been found to have potential antiviral properties. It has been studied for its ability to prevent and treat respiratory viral infections, including influenza A and SARS-CoV-2 .
Methods of Application
In a study, researchers used murine models to assess whether intranasally administered neomycin sulfate could evoke antiviral protection against respiratory viruses such as influenza A and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) by inducing the expression of interferon-stimulated genes (ISGs) .
Results or Outcomes
The study found that intranasal administration of neomycin sulfate induces the expression of ISGs in the nasal mucosa, independent of the commensal microbiota. Prophylactic or therapeutic administration of neomycin provided significant protection against upper respiratory infection and lethal disease in a mouse COVID-19 model .
Application in Genetic Research
Scientific Field
Summary of Application
Neomycin is used in genetic research for targeted modifications of neomycin and paromomycin .
Methods of Application
The specific methods of application in this field are not detailed in the source .
Results or Outcomes
The specific results or outcomes in this field are not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
(2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol | |
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InChI |
InChI=1S/C23H46N6O13/c24-2-7-13(32)15(34)10(28)21(37-7)40-18-6(27)1-5(26)12(31)20(18)42-23-17(36)19(9(4-30)39-23)41-22-11(29)16(35)14(33)8(3-25)38-22/h5-23,30-36H,1-4,24-29H2/t5-,6+,7-,8+,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+/m1/s1 | |
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InChI Key |
PGBHMTALBVVCIT-VCIWKGPPSA-N | |
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Canonical SMILES |
C1C(C(C(C(C1N)OC2C(C(C(C(O2)CN)O)O)N)OC3C(C(C(O3)CO)OC4C(C(C(C(O4)CN)O)O)N)O)O)N | |
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Isomeric SMILES |
C1[C@H]([C@@H]([C@H]([C@@H]([C@H]1N)O[C@@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CN)O)O)N)O[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O[C@@H]4[C@@H]([C@H]([C@@H]([C@@H](O4)CN)O)O)N)O)O)N | |
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Molecular Formula |
C23H46N6O13 | |
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Related CAS |
1405-10-3 (sulfate (salt)) | |
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DSSTOX Substance ID |
DTXSID2023359 | |
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Molecular Weight |
614.6 g/mol | |
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Physical Description |
Liquid | |
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Solubility |
Soluble in water ... solutions up to 250 mg/mL may be prepared, Soluble in methanol, acidified alcohols; practically insoluble in common organic solvents, 6.47e+01 g/L | |
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Mechanism of Action |
Framycetin binds to specific 30S-subunit proteins and 16S rRNA, four nucleotides of 16S rRNA and a single amino acid of protein S12. This interferes with decoding site in the vicinity of nucleotide 1400 in 16S rRNA of 30S subunit. This region interacts with the wobble base in the anticodon of tRNA. This leads to interference with the initiation complex, misreading of mRNA so incorrect amino acids are inserted into the polypeptide leading to nonfunctional or toxic peptides and the breakup of polysomes into nonfunctional monosomes., Like other aminoglycoside antibiotic drugs, neomycin inhibits bacterial ribosomes by binding to the 30S ribosomal subunit of susceptible bacteria and disrupting the translational machinery of bacterial protein synthesis. Bacterial translation is normally initiated by the mRNA binding to the 30S ribosomal subunit and subsequent binding with 50S subunit for elongation., Aminoglycosides are usually bactericidal in action. Although the exact mechanism of action has not been fully elucidated, the drugs appear to inhibit protein synthesis in susceptible bacteria by irreversibly binding to 30S ribosomal subunits. /Aminoglycosides/, A class of angiogenesis inhibitor has emerged from our mechanistic study of the action of angiogenin, a potent angiogenic factor. Neomycin, an aminoglycoside antibiotic, inhibits nuclear translocation of human angiogenin in human endothelial cells, an essential step for angiogenin-induced angiogenesis. The phospholipase C-inhibiting activity of neomycin appears to be involved, because U-73122, another phospholipase C inhibitor, has a similar effect. In contrast, genistein, oxophenylarsine, and staurosporine, inhibitors of tyrosine kinase, phosphotyrosine phosphatase, and protein kinase C, respectively, do not inhibit nuclear translocation of angiogenin. Neomycin inhibits angiogenin-induced proliferation of human endothelial cells in a dose-dependent manner. At 50 microM, neomycin abolishes angiogenin-induced proliferation but does not affect the basal level of proliferation and cell viability. Other aminoglycoside antibiotics, including gentamicin, streptomycin, kanamycin, amikacin, and paromomycin, have no effect on angiogenin-induced cell proliferation. Most importantly, neomycin completely inhibits angiogenin-induced angiogenesis in the chicken chorioallantoic membrane at a dose as low as 20 ng per egg. These results suggest that neomycin and its analogs are a class of agents that may be developed for anti-angiogenin therapy., ... Aminoglycosides are aminocyclitols that kill bacteria by inhibiting protein synthesis as they bind to the 16S rRNA and by disrupting the integrity of bacterial cell membrane. Aminoglycoside resistance mechanisms include: (a) the deactivation of aminoglycosides by N-acetylation, adenylylation or O-phosphorylation, (b) the reduction of the intracellular concentration of aminoglycosides by changes in outer membrane permeability, decreased inner membrane transport, active efflux, and drug trapping, (c) the alteration of the 30S ribosomal subunit target by mutation, and (d) methylation of the aminoglycoside binding site. ... /Aminoglycosides/ | |
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Product Name |
Neomycin | |
CAS RN |
119-04-0, 1404-04-2, 11004-65-2 | |
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Melting Point |
6 °C (sulfate form) | |
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